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Compound of Interest

Compound Name: 2-Methoxypyridine-4-boronic acid

Cat. No.: B151205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methoxypyridine-4-boronic acid, a key building block in modern organic synthesis,

particularly in the development of novel pharmaceuticals. This document details its

physicochemical characteristics, outlines relevant experimental protocols for their

determination, and visualizes its primary application in Suzuki-Miyaura cross-coupling

reactions.

Core Physical and Chemical Properties
2-Methoxypyridine-4-boronic acid is a white to light yellow crystalline powder.[1] It is a

versatile boronic acid derivative widely utilized in organic synthesis and medicinal chemistry.[1]

Its molecular structure, incorporating both a methoxy group and a boronic acid moiety on a

pyridine ring, imparts unique reactivity and solubility characteristics.[1]

Quantitative Physicochemical Data
The key physical and chemical properties of 2-Methoxypyridine-4-boronic acid are

summarized in the table below. This data is essential for its handling, application in synthetic

protocols, and for the prediction of its behavior in various chemical environments.
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Property Value Source(s)

CAS Number 762262-09-9 [1][2][3][4][5][6]

Molecular Formula C₆H₈BNO₃ [1][2][4][5][6][7][8]

Molecular Weight 152.94 g/mol [1][2][4][5][6][7][8]

Melting Point 210 - 218 °C [1]

Appearance
White to light yellow crystalline

powder
[1]

Boiling Point Data not available

Solubility

Soluble in organic solvents like

DMSO and methanol.[9] The

methoxy group is noted to

enhance its solubility.[1][10]

[1][9][10]

pKa Data not available

Experimental Protocols
Accurate determination of the physical properties of 2-Methoxypyridine-4-boronic acid is

crucial for its effective use. The following sections detail generalized experimental protocols

that can be employed to measure its key physical characteristics.

Determination of Melting Point
The melting point of 2-Methoxypyridine-4-boronic acid can be determined using a standard

melting point apparatus, such as a Mel-Temp or a Thiele tube.

Methodology:

Sample Preparation: A small, finely powdered sample of 2-Methoxypyridine-4-boronic acid
is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially when approaching the anticipated melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid has transitioned to a liquid is

recorded as the completion of melting. The melting point is reported as this range.

Determination of Solubility
A general gravimetric method can be used to determine the solubility of 2-Methoxypyridine-4-
boronic acid in various solvents.

Methodology:

Equilibrium Saturation: An excess amount of 2-Methoxypyridine-4-boronic acid is added to

a known volume of the solvent in a sealed container. The mixture is agitated at a constant

temperature for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached and a

saturated solution is formed.

Separation: The undissolved solid is separated from the solution by filtration or

centrifugation.

Solvent Evaporation: A known volume of the clear, saturated solution is carefully transferred

to a pre-weighed container. The solvent is then evaporated under controlled conditions (e.g.,

using a rotary evaporator or in a vacuum oven at a temperature below the compound's

decomposition point).

Mass Determination: After complete evaporation of the solvent, the container with the solid

residue is weighed again. The difference in weight gives the mass of the dissolved 2-
Methoxypyridine-4-boronic acid.

Calculation: The solubility is then calculated and expressed in terms such as g/L or mg/mL.

Application in Suzuki-Miyaura Cross-Coupling
A primary application of 2-Methoxypyridine-4-boronic acid is its use as a coupling partner in

palladium-catalyzed Suzuki-Miyaura reactions to form C-C bonds, which is a cornerstone of
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modern pharmaceutical and agrochemical synthesis.[1][10]

Experimental Workflow: Suzuki-Miyaura Coupling
The following diagram illustrates a typical workflow for a Suzuki-Miyaura cross-coupling

reaction utilizing 2-Methoxypyridine-4-boronic acid.
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A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

This workflow highlights the key stages from combining the reactants under an inert

atmosphere to the final characterization of the purified product. The mild reaction conditions

and functional group tolerance of the Suzuki-Miyaura coupling make it a highly versatile and

widely used method in organic synthesis.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemscene.com/762262-09-9.html
https://www.pharmaffiliates.com/en/762262-09-9-2-methoxypyridine-4-boronic-acid-pa270021535.html
https://www.benchchem.com/pdf/The_Suzuki_Miyaura_Coupling_Reaction_A_Technical_Guide_for_Drug_Discovery_and_Development.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/cds007799
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://www.chemimpex.com/products/40358
https://www.benchchem.com/product/b151205#2-methoxypyridine-4-boronic-acid-physical-properties
https://www.benchchem.com/product/b151205#2-methoxypyridine-4-boronic-acid-physical-properties
https://www.benchchem.com/product/b151205#2-methoxypyridine-4-boronic-acid-physical-properties
https://www.benchchem.com/product/b151205#2-methoxypyridine-4-boronic-acid-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151205?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

